Isochandalone
Isochandalone
Brand Name:
Vulcanchem
CAS No.:
121747-90-8
VCID:
VC0170849
InChI:
InChI=1S/C25H24O5/c1-14(2)5-7-17-19(26)12-21-22(23(17)27)24(28)18(13-29-21)15-6-8-20-16(11-15)9-10-25(3,4)30-20/h5-6,8-13,26-27H,7H2,1-4H3
SMILES:
CC(=CCC1=C(C2=C(C=C1O)OC=C(C2=O)C3=CC4=C(C=C3)OC(C=C4)(C)C)O)C
Molecular Formula:
C25H24O5
Molecular Weight:
404.5 g/mol
Isochandalone
CAS No.: 121747-90-8
Main Products
VCID: VC0170849
Molecular Formula: C25H24O5
Molecular Weight: 404.5 g/mol
| CAS No. | 121747-90-8 |
|---|---|
| Product Name | Isochandalone |
| Molecular Formula | C25H24O5 |
| Molecular Weight | 404.5 g/mol |
| IUPAC Name | 3-(2,2-dimethylchromen-6-yl)-5,7-dihydroxy-6-(3-methylbut-2-enyl)chromen-4-one |
| Standard InChI | InChI=1S/C25H24O5/c1-14(2)5-7-17-19(26)12-21-22(23(17)27)24(28)18(13-29-21)15-6-8-20-16(11-15)9-10-25(3,4)30-20/h5-6,8-13,26-27H,7H2,1-4H3 |
| Standard InChIKey | CUDNUXBRPAPDBJ-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C(C2=C(C=C1O)OC=C(C2=O)C3=CC4=C(C=C3)OC(C=C4)(C)C)O)C |
| Canonical SMILES | CC(=CCC1=C(C2=C(C=C1O)OC=C(C2=O)C3=CC4=C(C=C3)OC(C=C4)(C)C)O)C |
| Appearance | Powder |
| PubChem Compound | 15907834 |
| Last Modified | Nov 11 2021 |
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